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Compound of Interest

Compound Name: Tetrabromoethylene

Cat. No.: B1617066 Get Quote

Tetrabromoethylene (C₂Br₄) is a fully brominated derivative of ethylene.[1] This technical

guide provides a comprehensive overview of its chemical and physical properties, synthesis

protocols, key reactions, and applications, with a focus on its relevance to researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
Tetrabromoethylene, also known by its IUPAC name 1,1,2,2-tetrabromoethene, is a dense,

non-flammable compound.[2][3] Under standard conditions, it exists as colorless crystals or a

colorless to pale yellow liquid with a pungent, camphor-like odor.[1][3][4][5][6] Its high density is

a notable characteristic, making it significantly denser than water.[3]
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Property Value

Molecular Formula C₂Br₄[2][3][4][5][7]

Molecular Weight 343.64 g/mol [2][3][5]

CAS Number 79-28-7[2][3]

Appearance
Colorless crystals or a colorless to pale yellow

liquid[1][3][5]

Melting Point 50-57.5 °C[1][4]

Boiling Point 226-227 °C[1][4]

Density Approximately 2.756 - 3 g/mL[3][4]

Synonyms Tetrabromoethene, Perbromoethene[1][2]

Synthesis of Tetrabromoethylene
Several methods have been established for the synthesis of tetrabromoethylene. The

selection of a specific protocol may depend on the available starting materials and desired

scale.

1. Bromination of Acetylene: This method involves the multi-step reaction of acetylene with

bromine to produce tetrabromoethylene.[1][3] The reaction must be carefully controlled to

manage its exothermicity.

2. Dehydrobromination of Pentabromoethane: This process involves the elimination of a

molecule of hydrogen bromide from pentabromoethane to yield the target compound.[1][3] This

reaction is a common method for creating unsaturated bromo-compounds.[8]

3. Oxybromination of Butane: In this industrial process, butane is reacted with free oxygen and

bromine under specific catalytic conditions to produce tetrabromoethylene.[1][3]

4. Reaction of Mercuric Acetylide with Bromine: This is another documented method for the

formation of tetrabromoethylene.[1][3]
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Synthesis pathways for tetrabromoethylene.

Key Chemical Reactions
Tetrabromoethylene's reactivity is characterized by its carbon-carbon double bond and the

presence of four bromine atoms, making it susceptible to various chemical transformations.

Formation of Tribromoacetyl Bromide: When treated with fuming nitric acid,

tetrabromoethylene undergoes oxidation and rearrangement to yield tribromoacetyl

bromide.[1][3]

Debromination: The compound can be converted back to acetylene through a debromination

reaction using a reducing agent such as zinc.[3]

Applications in Research and Industry
While the use of many halogenated hydrocarbons is declining due to environmental and safety

concerns, tetrabromoethylene has specific applications in various fields.

Organic Synthesis: It serves as a precursor and intermediate in the synthesis of other

organic compounds.[2][6]

Mineral Separation: Due to its high density, it has been used in the mining industry for the

separation of minerals through floatation processes.[1][3]
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Solvent: It can act as a solvent for fats, oils, and waxes.[3]

Biocidal Agent: There is potential for its use as a fungicide and bactericide in agricultural

applications to protect fruits from microbial contamination.[1][3]

Drug Development: While not a drug itself, halogenated compounds like

tetrabromoethylene are of interest in medicinal chemistry. The introduction of bromine

atoms can modulate a molecule's lipophilicity, metabolic stability, and binding affinity.

Radiobrominated probes are used in PET and SPECT imaging to study drug-receptor

interactions in vivo, which is a crucial part of the drug development process.[9]

Safety and Handling
Tetrabromoethylene is considered a hazardous substance and must be handled with

appropriate safety precautions.

Toxicity: It is toxic and acts as an irritant and anesthetic.[4] Chronic exposure may cause liver

damage.[10]

Handling: Work should be conducted in a well-ventilated area, preferably under a chemical

fume hood.[11] Avoid inhalation of vapors and contact with skin and eyes.[11][12][13]

Personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, is

mandatory.[12]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11] It is

incompatible with strong oxidizing agents and chemically active metals.[3]

Disposal: Waste must be handled as hazardous and disposed of according to local, state,

and federal regulations.[13] Discharge into the environment should be avoided.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://en.wikipedia.org/wiki/Tetrabromoethylene
https://pubchem.ncbi.nlm.nih.gov/compound/Ethene_-1_1_2_2-tetrabromo
https://www.smolecule.com/products/s1928088
https://www.chembk.com/en/chem/TETRABROMOETHYLENE
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9423011.htm
https://wap.guidechem.com/encyclopedia/tetrabromoethylene-dic309015.html
https://www.guidechem.com/msds/79-28-7.html
https://www.benchchem.com/product/b1617066
https://pubmed.ncbi.nlm.nih.gov/11772358/
https://pubmed.ncbi.nlm.nih.gov/11772358/
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_2_2-Tetrabromoethane
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_2_2-Tetrabromoethane
https://www.xixisys.com/substances/79-28-7
https://www.xixisys.com/substances/79-28-7
https://www.cdhfinechemical.com/images/product/msds/37_1804755180_1,1,2,2-TETRABROMOETHANECASNO79-27-6MSDS.pdf
https://datasheets.scbt.com/sc-237646.pdf
https://www.benchchem.com/product/b1617066#tetrabromoethylene-molecular-weight-and-formula
https://www.benchchem.com/product/b1617066#tetrabromoethylene-molecular-weight-and-formula
https://www.benchchem.com/product/b1617066#tetrabromoethylene-molecular-weight-and-formula
https://www.benchchem.com/product/b1617066#tetrabromoethylene-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1617066?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1617066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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